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Introduction

TFAX 594,SE (Succinimidyl Ester) is a bright, photostable, amine-reactive red fluorescent dye
optimally excited by the 561 nm or 594 nm laser lines, with a fluorescence emission maximum
at approximately 617 nm. Its properties make it an excellent choice for a variety of flow
cytometry applications, including cell proliferation analysis and immunophenotyping. This
document provides detailed application notes and protocols for the effective use of TFAX
594,SE in flow cytometry.

Key Applications

o Cell Proliferation and Tracking: TFAX 594,SE is an effective tool for tracking cell divisions.
The dye covalently labels intracellular proteins, and as cells divide, the dye is distributed
equally between daughter cells, leading to a halving of fluorescence intensity with each
generation. This allows for the quantitative analysis of cell proliferation.[1][2]

e Immunophenotyping: TFAX 594,SE can be conjugated to primary or secondary antibodies to
facilitate the identification and quantification of specific cell populations based on the
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expression of cell surface or intracellular markers.

Spectral Properties

The spectral characteristics of TFAX 594,SE are critical for its use in multicolor flow cytometry
experiments.

Parameter Value
Excitation Maximum (nm) ~590
Emission Maximum (nm) ~617
Common Laser Line (nm) 561 or 594
Quantum Yield ~0.66
Extinction Coefficient (M~icm™1) ~92,000

Note: Spectral properties can be influenced by the local environment. These values are for
guidance and should be confirmed with a spectra viewer for precise experimental planning.

Experimental Protocols
Protocol 1: Cell Proliferation Assay using TFAX 594,SE

This protocol details the steps for labeling cells with TFAX 594,SE to monitor cell proliferation
by flow cytometry.

Materials:

o« TFAX 594,SE

Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), sterile, without calcium or magnesium

Complete cell culture medium

Fetal Bovine Serum (FBS)
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» Cells of interest in single-cell suspension
o Flow cytometry tubes
Procedure:
o Reagent Preparation:
o Prepare a 5 mM stock solution of TFAX 594,SE in anhydrous DMSO.

o Note: The succinimidyl ester is moisture-sensitive. Ensure DMSO is anhydrous and store
the stock solution in small aliquots at -20°C, protected from light and moisture.

e Cell Preparation:

o Harvest cells and prepare a single-cell suspension.

o Wash the cells once with sterile PBS.

o Resuspend the cells in pre-warmed (37°C) PBS at a concentration of 1-10 x 10 cells/mL.
o Cell Staining:

o Dilute the TFAX 594,SE stock solution in sterile PBS to the desired working concentration.
The optimal concentration should be determined empirically for each cell type but typically
ranges from 0.5 to 10 puM.

o Add the TFAX 594,SE working solution to the cell suspension and mix gently but
thoroughly.

o Incubate for 10-20 minutes at 37°C, protected from light.
e Quenching the Staining Reaction:

o To stop the staining reaction, add an equal volume of complete culture medium containing
at least 10% FBS. The proteins in the serum will react with any unbound dye.

o Incubate for 5-10 minutes at room temperature.
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e Washing:
o Centrifuge the cells at 300-400 x g for 5 minutes.

o Discard the supernatant and resuspend the cell pellet in fresh, pre-warmed complete
culture medium.

o Repeat the wash step two more times to ensure complete removal of any unbound dye.
o Cell Culture and Analysis:

o Resuspend the final cell pellet in complete culture medium and culture under desired
experimental conditions.

o At each time point, harvest a sample of the cells for flow cytometry analysis.

o Analyze the samples on a flow cytometer equipped with a 561 nm or 594 nm laser and
appropriate emission filters.

o Unstained cells should be used as a negative control to set the baseline fluorescence.

Protocol 2: Antibody Conjugation with TFAX 594,SE

This protocol provides a general procedure for conjugating TFAX 594,SE to an antibody.

Materials:

Purified antibody (1-2 mg/mL in amine-free buffer, e.g., PBS)

TFAX 594,SE

Anhydrous Dimethyl Sulfoxide (DMSO)

Sodium bicarbonate buffer (1 M, pH 8.3)

Purification column (e.g., Sephadex G-25)

e PBS
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Procedure:

e Antibody Preparation:
o Dialyze the antibody against PBS to remove any amine-containing buffers (e.g., Tris).
o Adjust the antibody concentration to 1-2 mg/mL in PBS.

e Conjugation Reaction:

o Add 1/10th volume of 1 M sodium bicarbonate buffer to the antibody solution to raise the
pH to ~8.3.

o Prepare a fresh solution of TFAX 594,SE in anhydrous DMSO.

o Add the TFAX 594,SE solution to the antibody solution while gently vortexing. The optimal
molar ratio of dye to antibody should be determined empirically but a starting point of 10:1
is often used.

o Incubate the reaction for 1 hour at room temperature, protected from light.
 Purification of the Conjugate:

o Separate the labeled antibody from the unconjugated dye using a size-exclusion
chromatography column (e.g., Sephadex G-25) equilibrated with PBS.

o Collect the fractions containing the conjugated antibody (typically the first colored fractions
to elute).

o Characterization and Storage:

o Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at
280 nm and 594 nm.

o Store the conjugated antibody at 4°C, protected from light. For long-term storage, consider
adding a protein stabilizer (e.g., BSA) and storing at -20°C in aliquots.

Data Presentation
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Table 1: Recommended Staining Concentrations for

TFAX 594 SE in Cell Proliferation Assays

Recommended . ) .
Cell Type . Incubation Time (minutes)
Concentration (uM)

Jurkat (human T lymphocyte) 1-5 15
PBMCs (human) 2-10 20
Splenocytes (mouse) 1-8 15
Adherent Cell Line (e.g., HeLa) 0.5-5 10

Note: These concentrations are starting points and should be optimized for your specific cell
type and experimental conditions.

Table 2: Photostability of TFAX 594,SE Compared to
Other Common Dyes

Fluorophore Relative Photostability
TFAX 594,SE High

Alexa Fluor® 594 High

Texas Red® Moderate

PE (Phycoerythrin) Low

Data compiled from various sources. Relative photostability can be influenced by the mounting
medium and illumination conditions.
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Caption: Simplified T-Cell Activation and Proliferation Signaling Pathway.

Experimental Workflow: Combined Immunophenotyping
and Proliferation Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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